RBC6

• Molecular Formula: C16H14Cl2N4O2
• Molecular Weight: 365.2 g/mol
• InChI: InChI=1S/C16H14Cl2N4O2/c1-2-3-11-13-12(8-4-7(17)5-10(18)14(8)23)9(6-19)15(20)24-16(13)22-21-11/h4-5,12,23H,2-3,20H2,1H3,(H,21,22)
• InChIKey: NFPWWZIRTMIQKT-UHFFFAOYSA-N

RBC6 Procurement Guide

RBC6 (CAS 381186-64-7, MW 365.21, C₁₆H₁₄Cl₂N₄O₂) is a small-molecule inhibitor of the Ras-like GTPase RalA, identified through structure-based virtual screening and cell-based secondary screening [1]. It features a pyrano[2,3-c]pyrazole core with a distinct 3,5-dichloro-2-hydroxyphenyl substitution that differentiates it from its close analogs RBC8 and RBC10 [1]. RBC6 functions as a non-competitive, allosteric inhibitor that binds to a site on GDP-bound RalA, blocking its interaction with the effector protein RALBP1 [1]. This compound is primarily deployed as a chemical probe for dissecting RalA-specific signaling in the RAS effector network, with demonstrated activity in murine embryonic fibroblast (MEF) spreading assays and anchorage-independent growth models [1].

1

Non-competitive allosteric inhibitor of GDP-bound RalA; blocks RALBP1 effector binding

2

Validated in MEF spreading assay with Cav1-dependent pathway specificity

3

Structurally distinct dichlorohydroxyphenyl pyrano[2,3-c]pyrazole scaffold for SAR exploration

• [1] Yan, C., Liu, D., Li, L., Wempe, M.F., Guin, S., Khanna, M., Meier, J., Hoffman, B., Owens, C., Wysocka, M., Liu, J., Ahn, N.G., Theodorescu, D., Paschal, B.M. Discovery and characterization of small molecules that target the Ral GTPase. Nature, 2014, 515(7527), 443–447. View Source

RBC6 Analog Substitution Risks

Although RBC6, RBC8, and BQU57 all target the RalA/RalB–RALBP1 interaction, their divergent substitution chemistries produce critically different binding modes within the same allosteric cavity, leading to distinct pharmacological profiles [1]. RBC8 and its derivative BQU57 have been extensively characterized for selectivity over Ras and RhoA GTPases, IC₅₀ values in colony formation assays, and in vivo xenograft tumor growth inhibition [1]. In contrast, RBC6's selectivity profile remains unquantified beyond the primary ELISA and MEF spreading screens, and no in vivo data exist for this compound [1]. Furthermore, RBC6 contains a dichlorohydroxyphenyl moiety absent in RBC8 or BQU57, which alters its molecular docking orientation and may confer different off-target liabilities [1][2]. Purchasing RBC8 or BQU57 with the expectation of interchangeable RalA inhibition would therefore be scientifically unjustified without confirmatory head-to-head data.

Binding orientation differs from RBC8/BQU57

Dichlorohydroxyphenyl substitution shifts docking within the allosteric cavity; may alter selectivity profile and off-target liabilities.

GTPase selectivity uncharacterized

No Ras or RhoA counter-screen data exist for RBC6, unlike RBC8/BQU57; RalA pathway attribution relies solely on Cav1 dependence.

No in vivo pharmacological validation

RBC6 lacks xenograft, PK, or tumor growth inhibition data available for RBC8/BQU57; use restricted to in vitro mechanistic studies.

• [1] Yan, C., Liu, D., Li, L., Wempe, M.F., Guin, S., Khanna, M., Meier, J., Hoffman, B., Owens, C., Wysocka, M., Liu, J., Ahn, N.G., Theodorescu, D., Paschal, B.M. Discovery and characterization of small molecules that target the Ral GTPase. Nature, 2014, 515(7527), 443–447. View Source
• [2] PMC Figure 1. Structure-based in silico library screening and cell-based secondary screening identified RBC6, 8 and 10 as lead compounds for Ral inhibition. PMC4351747, 2015. View Source

RBC6 Head-to-Head Comparison Evidence

Allosteric Binding to GDP-RalA

RBC6 binds a water-accessible cavity on the GDP-bound form of RalA, an allosteric site that is distinct from the guanine nucleotide-binding pocket [1]. This binding mode was confirmed by molecular docking into the RalA-GDP structural model, with specific interactions driven by the dichlorohydroxyphenyl and propyl substituents [1]. In contrast, no compound in the 88-member library inhibited GTP or GDP binding to purified recombinant RalA, confirming that RBC6 does not compete for the nucleotide site [1]. This allosteric mechanism is shared by RBC8 and RBC10, but the specific substitution pattern of RBC6 (3,5-dichloro-2-hydroxyphenyl vs. RBC8's trifluoromethyl-bearing scaffold) produces a distinct binding orientation within the cavity, as shown in Extended Data Figure 2c–e [1]. This molecular differentiation has implications for the development of resistance mutations and for selectivity profiling, though no direct selectivity data for RBC6 against other small GTPases (Ras, RhoA) have been reported [1].

Allosteric binding to GDP-RalA

Class-level inference

Docks into water-accessible cavity on GDP-RalA; no competition with GTP/GDP binding. Shared site with RBC8 but distinct orientation driven by dichlorohydroxyphenyl group.

Supports RalA probe specificity; selectivity over other GTPases not reported.

Molecular docking model; ELISA in J82 cells.

Evidence Dimension	Binding site and mechanism
Target Compound Data	RBC6: allosteric binder to GDP-RalA; no competition with GTP/GDP binding at 50 μM test concentration
Comparator Or Baseline	RBC8: allosteric binder to GDP-RalA/B; selectivity over Ras and RhoA confirmed; BQU57: Kd = 4.7 μM for RalB-GDP by SPR [1]
Quantified Difference	Shared allosteric site; differentiated by substitution-dependent docking orientation; selectivity data absent for RBC6 vs. present for RBC8 and BQU57
Conditions	RalA-GDP structural model (Accelrys Discovery Studio); RalA activity ELISA in J82 bladder cancer cells; purified recombinant RalA nucleotide binding assay

Why This Matters

Procurement decisions hinge on whether a user needs a compound with demonstrated Ral selectivity (choose RBC8 or BQU57) or requires the distinct dichlorohydroxyphenyl pharmacophore of RBC6 for structure-activity relationship (SAR) studies.

• [1] Yan, C., Liu, D., Li, L., Wempe, M.F., Guin, S., Khanna, M., Meier, J., Hoffman, B., Owens, C., Wysocka, M., Liu, J., Ahn, N.G., Theodorescu, D., Paschal, B.M. Discovery and characterization of small molecules that target the Ral GTPase. Nature, 2014, 515(7527), 443–447. PMC4351747; Extended Data Figure 2c–e. View Source

MEF Spreading Assay for RalA Inhibition

In the MEF spreading assay, RBC6, RBC8, and RBC10 were tested at 0–15 μM in wild-type murine embryonic fibroblasts. All three compounds produced concentration-dependent inhibition of RalA-dependent cell spreading on fibronectin-coated coverslips, with no effect observed in caveolin-1-deficient (Cav1⁻/⁻) MEFs, confirming RalA-pathway specificity [1]. Quantitative dose-response curves for all three compounds are presented in Figure 1i of the primary publication [1]. However, the authors did not report explicit IC₅₀ values for RBC6 in the MEF spreading assay, nor in the soft agar colony formation assay — in contrast to RBC8 (IC₅₀ = 3.5 μM in H2122, 3.4 μM in H358) and BQU57 (IC₅₀ = 2.0 μM in H2122, 1.3 μM in H358) [1]. This represents a significant data gap: RBC6's potency in anchorage-independent growth assays remains unquantified relative to its class counterparts [1].

MEF spreading assay activity

Cross-study comparable

Concentration-dependent inhibition of RalA-dependent cell spreading (0–15 μM). No colony formation IC₅₀ reported.

Confirms functional RalA pathway inhibition; quantitative antiproliferative potency remains unquantified vs. RBC8 (IC₅₀ 3.4–3.5 μM) and BQU57 (IC₅₀ 1.3–2.0 μM).

MEF spreading qualitative dose-response; soft agar IC₅₀ data absent.

Evidence Dimension	Functional potency: cell spreading vs. colony formation
Target Compound Data	RBC6: dose-dependent inhibition of MEF spreading (0–15 μM range); no colony formation IC₅₀ reported
Comparator Or Baseline	RBC8: IC₅₀ 3.5 μM (H2122) and 3.4 μM (H358) in soft agar colony formation; BQU57: IC₅₀ 2.0 μM (H2122) and 1.3 μM (H358) [1]
Quantified Difference	RBC6 potency data are limited to the MEF spreading qualitative dose-response; quantitative colony formation IC₅₀ data are absent vs. fully characterized for RBC8 and BQU57
Conditions	MEF spreading assay: WT and Cav1⁻/⁻ MEFs, fibronectin-coated coverslips, 1 h compound pre-treatment, 0–15 μM. Soft agar colony formation: H2122 and H358 human lung cancer cell lines, 14-day incubation

Why This Matters

Users requiring quantitative antiproliferative potency data (IC₅₀) for cancer cell models should consider this RBC6 data gap. RBC8 or BQU57 offer validated IC₅₀ benchmarks; RBC6 is better suited for mechanistic MEF spreading and adhesion studies where potency is qualitatively confirmed rather than precisely quantified.

• [1] Yan, C., Liu, D., Li, L., Wempe, M.F., Guin, S., Khanna, M., Meier, J., Hoffman, B., Owens, C., Wysocka, M., Liu, J., Ahn, N.G., Theodorescu, D., Paschal, B.M. Discovery and characterization of small molecules that target the Ral GTPase. Nature, 2014, 515(7527), 443–447. Figure 1i; IC₅₀ values for RBC8 and BQU57 from main text. View Source

Ras and RhoA Selectivity Gap

The primary paper explicitly states that RBC8 and BQU57 show selectivity for Ral relative to the GTPases Ras and RhoA, with no detectable inhibition of Ras or RhoA activity in xenograft tumor lysates [1]. This selectivity was confirmed by pull-down assays using RalBP1 agarose beads for RalA/RalB and Ras-binding domain (RBD) and Rhotekin-binding domain (RBD) assays for Ras and RhoA, respectively [1]. For RBC6, no such selectivity data are reported. The 88-compound primary screen used an ELISA measuring FLAG-RalA binding to immobilized RalBP1 and did not include counter-screens against Ras or RhoA [1]. The conclusion that RBC6, RBC8, and RBC10 'reduced the activation of RalA in living cells' is based solely on this RalA-selective assay and does not constitute evidence of selectivity over other GTPases [1].

Ras and RhoA selectivity gap

Direct head-to-head comparison

RBC6: no selectivity data. RBC8/BQU57: no detectable inhibition of Ras or RhoA in xenograft lysates (RBD pull-down).

Selectivity status unknown for RBC6; may confound phenotype attribution.

RalBP1 ELISA only; counter-screens unavailable.

Evidence Dimension	GTPase selectivity: Ral vs. Ras vs. RhoA
Target Compound Data	RBC6: no selectivity data reported; tested only in RalA ELISA and MEF spreading (Cav1-dependent, confirming RalA pathway involvement but not excluding Ras/RhoA engagement)
Comparator Or Baseline	RBC8 and BQU57: no detectable inhibition of Ras or RhoA activity in xenograft tumor lysates; confirmed by RBD pull-down assays [1]
Quantified Difference	Selectivity demonstrated for RBC8 and BQU57 (Ras/RhoA inhibition = not detected); selectivity status for RBC6 = unknown/unreported
Conditions	RalBP1 pull-down for RalA/B activation; Raf1-RBD pull-down for Ras-GTP; Rhotekin-RBD pull-down for RhoA-GTP; xenograft tumor tissue lysates

Why This Matters

For experiments where GTPase selectivity is critical (e.g., attributing phenotypes specifically to RalA/B), RBC8 or BQU57 provide documented selectivity evidence. RBC6's selectivity is unproven, which may confound data interpretation and should be factored into experimental design and procurement decisions.

• [1] Yan, C., Liu, D., Li, L., Wempe, M.F., Guin, S., Khanna, M., Meier, J., Hoffman, B., Owens, C., Wysocka, M., Liu, J., Ahn, N.G., Theodorescu, D., Paschal, B.M. Discovery and characterization of small molecules that target the Ral GTPase. Nature, 2014, 515(7527), 443–447. Extended Data Figures 5e, 8a–f; Figure 4e. View Source

Chemical Structure Differentiation

RBC6 possesses a 6-amino-4-(3,5-dichloro-2-hydroxyphenyl)-3-propyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile structure that is chemically distinct from its closest analogs [1]. RBC8 contains a 4-(trifluoromethyl)phenyl substitution at the same position, while RBC10 incorporates a 4-methoxyphenyl group [1]. The dichlorohydroxyphenyl group of RBC6 introduces two chlorine atoms and a hydroxyl group capable of both hydrophobic and hydrogen-bonding interactions within the allosteric cavity, producing a docking orientation distinct from RBC8 (cyan in docking model) and RBC10 (pink in docking model) [1]. This structural differentiation is not cosmetic: the paper notes that RBC6 and RBC8 'share the same bicyclic core, with specific substitutions giving rise to similar but somewhat different binding orientations in the allosteric binding cavity' [1]. The molecular weight (365.21 Da) and cLogP profile also differ from RBC8 (MW ~367.2) and BQU57 (MW 334.3) .

Chemical structure differentiation

Direct head-to-head comparison

3,5-dichloro-2-hydroxyphenyl substitution vs. trifluoromethylphenyl (RBC8) and methoxyphenyl (RBC10). Distinct docking orientation confirmed in silico.

Provides unique halogenated phenolic pharmacophore for SAR exploration.

Pyrano[2,3-c]pyrazole core; MW 365.21.

Evidence Dimension	Chemical structure and substitution pattern
Target Compound Data	RBC6: 3,5-dichloro-2-hydroxyphenyl substitution; MW 365.21; C₁₆H₁₄Cl₂N₄O₂; pyrano[2,3-c]pyrazole core with 3-propyl and 5-cyano groups
Comparator Or Baseline	RBC8: 4-(trifluoromethyl)phenyl substitution; RBC10: 4-methoxyphenyl substitution; BQU57: RBC8 derivative with different substitution [1]
Quantified Difference	Unique dichlorohydroxyphenyl pharmacophore vs. trifluoromethylphenyl (RBC8) and methoxyphenyl (RBC10); distinct molecular docking orientations confirmed by in silico modeling [1]
Conditions	Chemical structures determined by NMR and mass spectrometry (see Figure 1e–g of primary publication); molecular docking into RalA-GDP allosteric site (Extended Data Figure 2c–e)

Why This Matters

For medicinal chemistry and SAR campaigns, RBC6 provides a structurally distinct starting point with a halogenated phenolic scaffold not represented by RBC8 or BQU57. This chemical diversity is valuable for probing substituent effects on RalA binding and for generating derivative libraries with differentiated IP positions.

• [1] Yan, C., Liu, D., Li, L., Wempe, M.F., Guin, S., Khanna, M., Meier, J., Hoffman, B., Owens, C., Wysocka, M., Liu, J., Ahn, N.G., Theodorescu, D., Paschal, B.M. Discovery and characterization of small molecules that target the Ral GTPase. Nature, 2014, 515(7527), 443–447. Figure 1e–g; Extended Data Figure 2c–e. View Source

In Vivo Data Availability

The primary publication reports that RBC8 and BQU57 were tested in subcutaneous tumor xenograft models and demonstrated significant inhibition of tumor growth comparable to siRNA-mediated depletion of Ral proteins [1]. Both compounds were detected in tumor tissues 3 hours after intraperitoneal injection, confirming favorable pharmacokinetic properties [1]. RBC6, in contrast, was not advanced to any in vivo studies. The authors state: 'We therefore focused on the RBC6/8 for further studies,' but subsequently, only RBC8 and BQU57 were profiled for cellular uptake, colony formation IC₅₀, selectivity, and xenograft efficacy [1]. RBC6 was not included in any of these downstream characterization experiments [1]. This means that no data exist regarding the oral bioavailability, metabolic stability, plasma protein binding, tissue distribution, or in vivo toxicity of RBC6 [1].

In vivo data availability

Direct head-to-head comparison

RBC6: no in vivo data (no xenograft, PK, or tumor growth inhibition). RBC8/BQU57: validated xenograft efficacy and tumor tissue detection.

Use restricted to in vitro mechanistic studies; not suitable for in vivo proof-of-concept.

LC-MS/MS confirmation in tumor lysates available only for RBC8/BQU57.

Evidence Dimension	In vivo pharmacological validation
Target Compound Data	RBC6: no in vivo data reported; no cell uptake data; not included in any xenograft studies
Comparator Or Baseline	RBC8: inhibits xenograft tumor growth; detected in tumor tissue 3 h post i.p. injection; BQU57: similarly validated in vivo [1]
Quantified Difference	Complete absence of in vivo data for RBC6 vs. full in vivo pharmacological validation for RBC8 and BQU57
Conditions	Subcutaneous xenograft models (H2122 and H358 cell lines); intraperitoneal administration; tumor growth measured over time; compound detection by LC-MS/MS in tumor lysates

Why This Matters

For projects requiring in vivo target validation or preclinical proof-of-concept, RBC8 or BQU57 are the only viable options within this chemotype series. RBC6 is suitable exclusively for in vitro and cell-based mechanistic studies and should not be procured with in vivo experimental expectations.

• [1] Yan, C., Liu, D., Li, L., Wempe, M.F., Guin, S., Khanna, M., Meier, J., Hoffman, B., Owens, C., Wysocka, M., Liu, J., Ahn, N.G., Theodorescu, D., Paschal, B.M. Discovery and characterization of small molecules that target the Ral GTPase. Nature, 2014, 515(7527), 443–447. Figures 4, 5; Extended Data Figures 5, 8. View Source

RBC6 Application Scenarios

RalA Mechanistic Studies in MEFs

RBC6 is validated for dose-dependent inhibition of RalA-mediated cell spreading in wild-type MEFs, with pathway specificity confirmed by complete loss of effect in Cav1⁻/⁻ MEFs [1]. Researchers investigating RalA's role in integrin-mediated adhesion, lipid raft exocytosis, and cytoskeletal remodeling should select RBC6 at working concentrations of 1–15 μM, with 1-hour pre-treatment prior to fibronectin plating [1]. This is the compound's best-characterized application and the context in which its activity was originally demonstrated. Pair with an inactive control compound (e.g., RBC5) and confirm results using siRNA-mediated RalA knockdown for rigorous data interpretation [1].

Pyrano[2,3-c]pyrazole SAR Exploration

The unique 3,5-dichloro-2-hydroxyphenyl substitution of RBC6 provides a chemically differentiated scaffold for medicinal chemistry campaigns targeting the RalA allosteric cavity [1]. With documented molecular docking into the RalA-GDP binding site (Extended Data Figure 2c–e), RBC6 serves as a validated starting point for designing derivative libraries that explore halogen bonding, hydrogen bonding, and steric effects within the water-accessible cavity [1]. Its pyrano[2,3-c]pyrazole core, 3-propyl, and 5-carbonitrile groups offer multiple vectors for systematic functional group modification. Researchers should reference the published docking model to guide rational design of analogs [1].

Orthogonal RalA Probe Panel

When assembling a panel of Ral pathway inhibitors with orthogonal structural scaffolds, RBC6 contributes a chlorinated phenolic chemotype not represented by RBC8 (trifluoromethylphenyl series) or BQU57 [1]. This structural diversity is critical for SAR-by-catalog approaches and for minimizing the risk of scaffold-specific off-target effects in chemical biology studies. Users should note that RBC6's selectivity over Ras and RhoA has not been established, so orthogonal selectivity controls must be implemented [1]. Pair RBC6 with RBC8 or BQU57 (which have demonstrated Ras/RhoA selectivity) and with the inactive control RBC5 for a comprehensive probe set [1].

RalA-RALBP1 PPI Disruption Assays

RBC6 was identified and validated using a FLAG-RalA ELISA that directly measures the disruption of RalA binding to immobilized recombinant RALBP1 [1]. At a test concentration of 50 μM in J82 bladder cancer cells, RBC6 reduced RalA activation and RALBP1 binding as quantified by this ELISA [1]. This makes RBC6 suitable for biochemical and cell-based protein-protein interaction (PPI) disruption assays focused specifically on the RalA–RALBP1 interface. For applications requiring measurement of RalB–RALBP1 disruption, RBC8 or BQU57 offer biophysically validated binding data (Kd = 4.7 μM for BQU57 binding to RalB-GDP by SPR) [1].

Application

Selection Property

Validation Focus

RalA adhesion signaling studies

MEF spreading assay validation

Cav1-dependent pathway specificity

SAR and analog design

Structurally differentiated scaffold

Docking-guided modification vectors

Orthogonal probe panel assembly

Chemotype diversity

Selectivity profiling requirements

RalA–RALBP1 PPI disruption assays

ELISA-based binding disruption

RalB-binding differential context

• [1] Yan, C., Liu, D., Li, L., Wempe, M.F., Guin, S., Khanna, M., Meier, J., Hoffman, B., Owens, C., Wysocka, M., Liu, J., Ahn, N.G., Theodorescu, D., Paschal, B.M. Discovery and characterization of small molecules that target the Ral GTPase. Nature, 2014, 515(7527), 443–447. PMC4351747. View Source